(E)-2-((4-(2-(p-tolyl)vinylsulfonamido)but-2-yn-1-yl)oxy)benzamide

• IUPAC Name: 2-[4-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C20H20N2O4S/c1-16-8-10-17(11-9-16)12-15-27(24,25)22-13-4-5-14-26-19-7-3-2-6-18(19)20(21)23/h2-3,6-12,15,22H,13-14H2,1H3,(H2,21,23)/b15-12+
• InChI Key: JGFSAIFHZFILGQ-NTCAYCPXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC#CCOC2=CC=CC=C2C(=O)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC#CCOC2=CC=CC=C2C(=O)N
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol
• CAS No.: 1448139-47-6

Description

(E)-2-((4-(2-(p-tolyl)vinylsulfonamido)but-2-yn-1-yl)oxy)benzamide is a useful research compound. Its molecular formula is C20H20N2O4S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications as New δ-Acyldienyl Anion Equivalent

The compound (E)-2-((4-(2-(p-tolyl)vinylsulfonamido)but-2-yn-1-yl)oxy)benzamide, due to its structural similarity to vinyl sulfone derivatives, finds application in synthetic organic chemistry as a δ-acyldienyl anion equivalent. For instance, vinyl sulfones like (E)-N-isopropyl-5-tosyl-4-pentenamide have been employed in reactions with aldehydes, propylene oxide, or alkyl halides to stereoselectively obtain hydroxy and alkylated dienamides, indicating the potential utility of our compound in synthesizing complex molecular architectures (Caturla & Nájera, 1998).

Tyrosine Kinase Inhibitors

Another area of application is in the design of tyrosine kinase inhibitors, where analogues with vinylsulfonamide groups have shown potent inhibition. This suggests that compounds like this compound could serve as a scaffold for developing new inhibitors targeting pan-erbB tyrosine kinases, with potential implications in cancer therapy (Smaill et al., 2001).

Copper-Catalyzed Oxidative Amination

The utility of N-aryl sulfonamides and vinyl arenes in copper-catalyzed oxidative amination further underscores the relevance of compounds like this compound in synthesizing enamides and allylic amines. This method offers an efficient route to these valuable synthetic intermediates, highlighting the compound's potential in facilitating the synthesis of bioactive molecules (Liwosz & Chemler, 2013).

Antibacterial Activity

Additionally, the synthesis of sulfonamides containing N,N-diethyl-substituted amido moieties, akin to the structure of this compound, has been explored for their antibacterial properties. Such compounds have shown promising activity against Staphylococcus aureus and Escherichia coli, indicating potential applications in developing new antibacterial agents (Ajani et al., 2012).